Trimellitic anhydride
Trimellitic anhydride
Trimellitic Anhydride is a low-molecular-weight chemical known to cause occupational asthma. It induces airway obstruction and eosinophilia after a latency period of sensitization.
1,2,4-Benzenetricarboxylic anhydride(TA) is a hydrophilic monomer with multipurpose usage; as a curing agent for epoxy based resins and as a plasticizer for polyvinyl chloride(PVC).
Trimellitic anhydride is a 2-benzofuran compound having oxo groups at the 1- and 3-positions and a carboxy substituent at the 5-position; the cyclic anhydride formed from the carboxy groups at the 1- and 2-positions of trimellitic acid. It has a role as an epitope, an allergen and a hapten. It is a cyclic dicarboxylic anhydride, a dioxo monocarboxylic acid and a member of 2-benzofurans. It derives from a phthalic anhydride and a trimellitic acid.
Crystals or off-white flakes. (NTP, 1992)
1,2,4-Benzenetricarboxylic anhydride(TA) is a hydrophilic monomer with multipurpose usage; as a curing agent for epoxy based resins and as a plasticizer for polyvinyl chloride(PVC).
Trimellitic anhydride is a 2-benzofuran compound having oxo groups at the 1- and 3-positions and a carboxy substituent at the 5-position; the cyclic anhydride formed from the carboxy groups at the 1- and 2-positions of trimellitic acid. It has a role as an epitope, an allergen and a hapten. It is a cyclic dicarboxylic anhydride, a dioxo monocarboxylic acid and a member of 2-benzofurans. It derives from a phthalic anhydride and a trimellitic acid.
Crystals or off-white flakes. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
552-30-7
VCID:
VC20864672
InChI:
InChI=1S/C9H4O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-3H,(H,10,11)
SMILES:
C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O
Molecular Formula:
C9H4O5
Molecular Weight:
192.12 g/mol
Trimellitic anhydride
CAS No.: 552-30-7
Cat. No.: VC20864672
Molecular Formula: C9H4O5
Molecular Weight: 192.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trimellitic Anhydride is a low-molecular-weight chemical known to cause occupational asthma. It induces airway obstruction and eosinophilia after a latency period of sensitization. 1,2,4-Benzenetricarboxylic anhydride(TA) is a hydrophilic monomer with multipurpose usage; as a curing agent for epoxy based resins and as a plasticizer for polyvinyl chloride(PVC). Trimellitic anhydride is a 2-benzofuran compound having oxo groups at the 1- and 3-positions and a carboxy substituent at the 5-position; the cyclic anhydride formed from the carboxy groups at the 1- and 2-positions of trimellitic acid. It has a role as an epitope, an allergen and a hapten. It is a cyclic dicarboxylic anhydride, a dioxo monocarboxylic acid and a member of 2-benzofurans. It derives from a phthalic anhydride and a trimellitic acid. Crystals or off-white flakes. (NTP, 1992) |
|---|---|
| CAS No. | 552-30-7 |
| Molecular Formula | C9H4O5 |
| Molecular Weight | 192.12 g/mol |
| IUPAC Name | 1,3-dioxo-2-benzofuran-5-carboxylic acid |
| Standard InChI | InChI=1S/C9H4O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-3H,(H,10,11) |
| Standard InChI Key | SRPWOOOHEPICQU-UHFFFAOYSA-N |
| Impurities | Trimellitic acid (TMLA) |
| SMILES | C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O |
| Canonical SMILES | C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O |
| Boiling Point | 464 to 473 °F at 14 mm Hg (NTP, 1992) 390.0 °C 390 °C at 1.87kPa: 240-245 °C 464-473°F at 14 mmHg |
| Colorform | Crystals Colorless solid |
| Flash Point | 440.6 °F (NTP, 1992) 227 °C o.c. 440.6°F |
| Melting Point | 329 to 336 °F (NTP, 1992) 162.0 °C 161-163.5 °C 329-336°F 322°F |
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